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Compound of Interest

Compound Name: 5,6-Diaminouracil

Cat. No.: B014702 Get Quote

5,6-Diaminouracil: A Technical Overview
This guide provides an in-depth look at the fundamental physicochemical properties of 5,6-
Diaminouracil, a pyrimidine derivative of significant interest to researchers and professionals

in drug development and life sciences.

Core Molecular and Physical Data
5,6-Diaminouracil, an aminouracil where the ring hydrogens at positions 5 and 6 of uracil are

substituted by amino groups, is a compound with notable biological and chemical properties.[1]

[2] Its key quantitative data are summarized in the table below for ease of reference and

comparison.

Property Value Source

Molecular Formula C₄H₆N₄O₂ [1][2]

Molecular Weight 142.12 g/mol [2]

Average Mass 142.116 [1]

CAS Number 3240-72-0 [2]

Synonyms: 5,6-diaminopyrimidine-2,4(1H,3H)-dione, 5,6-diamino-2,4-dihydroxypyrimidine[1][2].
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5,6-Diaminouracil serves as a crucial intermediate in the synthesis of various biologically

active compounds, including xanthine derivatives.[3] Its structural features make it a valuable

precursor in the development of novel therapeutic agents. For instance, derivatives of 5,6-
diaminouracil have been investigated for their potential as agents against free radical

processes.[1]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or application of 5,6-Diaminouracil and

specific signaling pathways in which it is involved are highly context-dependent and are not

detailed in this general technical guide. Researchers should refer to specific publications for

methodologies relevant to their work. For example, procedures for the synthesis of 5,6-
diaminouracil derivatives can be found in the chemical literature, often involving the reduction

of a corresponding nitroso compound.[4]

Due to the absence of specific experimental workflows or signaling pathways in the provided

context, a visual representation using Graphviz is not applicable at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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